21-Acetoxy-9α-fluoro-11β-hydroxypregna-1,4,16-triene-3,20-dione
21-Acetoxy-9α-fluoro-11β-hydroxypregna-1,4,16-triene-3,20-dione
Brand Name:
Vulcanchem
CAS No.:
1250-85-7
VCID:
VC0134138
InChI:
InChI=1S/C23H27FO5/c1-13(25)29-12-19(27)18-7-6-16-17-5-4-14-10-15(26)8-9-22(14,3)23(17,24)20(28)11-21(16,18)2/h7-10,16-17,20,28H,4-6,11-12H2,1-3H3/t16-,17-,20-,21-,22-,23-/m0/s1
SMILES:
CC(=O)OCC(=O)C1=CCC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)F)O)C
Molecular Formula:
C23H27FO5
Molecular Weight:
402.5 g/mol
21-Acetoxy-9α-fluoro-11β-hydroxypregna-1,4,16-triene-3,20-dione
CAS No.: 1250-85-7
Reference Standards
VCID: VC0134138
Molecular Formula: C23H27FO5
Molecular Weight: 402.5 g/mol
| CAS No. | 1250-85-7 |
|---|---|
| Product Name | 21-Acetoxy-9α-fluoro-11β-hydroxypregna-1,4,16-triene-3,20-dione |
| Molecular Formula | C23H27FO5 |
| Molecular Weight | 402.5 g/mol |
| IUPAC Name | [2-[(8S,9R,10S,11S,13S,14S)-9-fluoro-11-hydroxy-10,13-dimethyl-3-oxo-7,8,11,12,14,15-hexahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
| Standard InChI | InChI=1S/C23H27FO5/c1-13(25)29-12-19(27)18-7-6-16-17-5-4-14-10-15(26)8-9-22(14,3)23(17,24)20(28)11-21(16,18)2/h7-10,16-17,20,28H,4-6,11-12H2,1-3H3/t16-,17-,20-,21-,22-,23-/m0/s1 |
| Standard InChIKey | YVPGZUWNVLRAKT-XYNXPQAZSA-N |
| Isomeric SMILES | CC(=O)OCC(=O)C1=CC[C@@H]2[C@@]1(C[C@@H]([C@]3([C@H]2CCC4=CC(=O)C=C[C@@]43C)F)O)C |
| SMILES | CC(=O)OCC(=O)C1=CCC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)F)O)C |
| Canonical SMILES | CC(=O)OCC(=O)C1=CCC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)F)O)C |
| Synonyms | 9-Fluoro-11β,21-dihydroxy-pregna-1,4,16-triene-3,20-dione 21-Acetate |
| PubChem Compound | 102055 |
| Last Modified | Nov 11 2021 |
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